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Compound of Interest

Compound Name: Sulfacetamide 13C6

Cat. No.: B15560385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfacetamide-13C6, a stable isotope-

labeled version of the sulfonamide antibiotic, Sulfacetamide. This document covers its

fundamental properties, mechanism of action, relevant experimental protocols, and its

application in research and development.

Core Molecular Data
Sulfacetamide is a widely used antibiotic, and its isotopically labeled form, Sulfacetamide-

13C6, serves as a crucial tool in pharmacokinetic and metabolic studies.[1] The incorporation

of six heavy carbon isotopes into the benzene ring provides a distinct mass signature for

analytical quantification.

Property Sulfacetamide Sulfacetamide-13C6

Molecular Formula C₈H₁₀N₂O₃S[2][3] C₂¹³C₆H₁₀N₂O₃S[4]

Molecular Weight 214.24 g/mol [3][5] 220.19 g/mol [4]

Monoisotopic Mass 214.04666 g/mol 220.06679 g/mol

Appearance
White or yellowish-white

crystalline powder[3]

Not specified, assumed to be

similar

Unlabeled CAS Number 144-80-9[4] 144-80-9[4]
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Mechanism of Action: Folic Acid Synthesis
Inhibition
Sulfacetamide exerts its bacteriostatic effect by acting as a competitive inhibitor of the bacterial

enzyme dihydropteroate synthase.[6][7] This enzyme is critical for the synthesis of dihydrofolic

acid, a precursor to folic acid, which is essential for bacterial DNA synthesis and growth.[8] By

mimicking the natural substrate, para-aminobenzoic acid (PABA), Sulfacetamide blocks the

metabolic pathway, thereby halting bacterial multiplication.[2][9]
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Sulfacetamide's inhibition of the bacterial folic acid synthesis pathway.

Experimental Protocols
The following sections detail methodologies for the synthesis and analysis of Sulfacetamide.

The synthesis of the 13C6 isotopologue follows the same principles, substituting a 13C6-

labeled precursor.

The synthesis of Sulfacetamide can be achieved via the acetylation of 4-

aminobenzenesulfonamide (sulfanilamide).[10][11] For the labeled compound, 4-amino-

1,2,3,4,5,6-¹³C₆-benzenesulfonamide would be the required starting material.

Materials:

4-amino-1,2,3,4,5,6-¹³C₆-benzenesulfonamide

Acetic anhydride[12]

22.5% Sodium hydroxide (NaOH) solution[12]
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Hydrochloric acid (HCl)

Deionized water

Procedure:

Dissolve 4-amino-¹³C₆-benzenesulfonamide in a 22.5% NaOH solution within a three-neck

round-bottom flask equipped with a stirrer.[12]

Slowly add acetic anhydride to the solution while stirring. The reaction is an acylation.[12]

Control the pH of the reaction. Initially, maintain a pH between 12-13 during the acylation.[12]

After the reaction, acidify the mixture with HCl to a pH of 4-5 to precipitate the

Sulfacetamide-13C6.[12]

Filter the precipitate and wash it with cold deionized water.

The crude product can be purified by recrystallization or by redissolving it in a NaOH solution

to a pH of 7-8 and then re-precipitating with acid.[12]

Further purification can be achieved using column chromatography if necessary.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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